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Introduction
Alox Aqualox 232 is a water-based corrosion inhibitor primarily utilized in industrial

applications such as metalworking fluids.[1][2][3][4] Its efficacy lies in its ability to form a

protective film on metal surfaces, particularly ferrous metals, thereby preventing corrosion in

aqueous environments.[1][4] This technical guide provides a detailed examination of the

chemical composition and structure of Alox Aqualox 232, drawing from publicly available

technical and patent literature.

Chemical Composition
Alox Aqualox 232 is not a single chemical entity but rather a formulation. The primary

functional components are amine salts of organic acids.[1][2][3][4] This composition is designed

to be soluble in water and glycols, making it suitable for a variety of water-miscible industrial

fluids.[4]

A key disclosure regarding the specific composition of a product identified as Aqualox® 232 is

found in U.S. Patent 4,631,139. According to this patent, the formulation consists of the

triethanolamine salt of a mixture of C8 to C14 dicarboxylic acids. The dicarboxylic acids are

specified as being 97% linear and 3% of indeterminate structure.

The components are detailed in the table below:
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Component Class Specific Chemical
Chemical
Formula/Structure

Role in
Formulation

Amine Triethanolamine (TEA) N(CH₂CH₂OH)₃

Base for salt

formation, corrosion

inhibition

Organic Acid

Mixture of C8-C14

Dicarboxylic Acids

(97% linear)

HOOC-(CH₂)n-COOH

(where n = 6 to 12)

Acid for salt formation,

primary corrosion

inhibition

Chemical Structure
The fundamental chemical structure of Alox Aqualox 232 is an ionic salt formed from the

reaction of a carboxylic acid (the dicarboxylic acid) and a base (triethanolamine). The reaction

involves the protonation of the amine group on triethanolamine by a proton from the carboxylic

acid group, forming a triethanolammonium carboxylate salt.

Given that it is a mixture of dicarboxylic acids, the final product will be a mixture of the

corresponding triethanolamine salts. Below is a generalized chemical reaction and the resulting

salt structure.
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HOOC-(CH₂)n-COOH
(C8-C14 Dicarboxylic Acid)

+

N(CH₂CH₂OH)₃
(Triethanolamine)

→

[HN⁺(CH₂CH₂OH)₃][⁻OOC-(CH₂)n-COO⁻][HN⁺(CH₂CH₂OH)₃]
(Triethanolammonium Dicarboxylate Salt)

Click to download full resolution via product page

Caption: Generalized reaction forming the triethanolamine dicarboxylate salt.

Mechanism of Action as a Corrosion Inhibitor
The effectiveness of Alox Aqualox 232 as a corrosion inhibitor stems from the ability of the

amine carboxylate molecules to adsorb onto a metal surface. This forms a protective, non-

tacky film that acts as a barrier to corrosive agents in the aqueous environment. The organic

nature of the molecule provides a hydrophobic layer, while the polar carboxylate and

ammonium groups facilitate strong adhesion to the metal surface. The overall effectiveness is

enhanced when the formulation is blended to raise the pH of the solution.[1][4]

The logical workflow for the application and action of Alox Aqualox 232 as a corrosion inhibitor

can be visualized as follows:
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Caption: Logical workflow of corrosion inhibition by Alox Aqualox 232.

Experimental Protocols
While specific, detailed experimental protocols for Alox Aqualox 232 are proprietary to the

manufacturer, a general methodology for evaluating the efficacy of a water-based corrosion
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inhibitor like this can be outlined. Such an evaluation would typically involve electrochemical

and immersion testing.

General Experimental Workflow for Corrosion Inhibitor Evaluation

Preparation Testing Analysis

Prepare Test Solutions
(with and without inhibitor)

Immersion Testing
(e.g., weight loss analysis)

Electrochemical Testing
(e.g., potentiodynamic polarization,

electrochemical impedance spectroscopy)

Prepare Metal Coupons
(e.g., cleaning, polishing)

Surface Analysis
(e.g., SEM, XPS)

Data Analysis and
Inhibition Efficiency Calculation

Click to download full resolution via product page

Caption: General experimental workflow for corrosion inhibitor evaluation.

1. Preparation of Test Solutions:

A corrosive aqueous environment is prepared (e.g., a saline solution).

A series of test solutions are created with varying concentrations of Alox Aqualox 232. A

control solution with no inhibitor is also prepared.

2. Preparation of Metal Specimens:

Metal coupons (e.g., of a specific steel grade) are prepared by cutting them to a standard

size.

The surfaces are mechanically polished with successively finer grades of abrasive paper,

degreased with a solvent like acetone, rinsed with deionized water, and dried.

The initial weight of each coupon is accurately measured.

3. Immersion Testing (Weight Loss Method):
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The prepared metal coupons are immersed in the different test solutions for a specified

period (e.g., 24, 48, or 72 hours) at a controlled temperature.

After immersion, the coupons are removed, cleaned to remove corrosion products (e.g.,

using a specific acid solution with an inhibitor), rinsed, dried, and re-weighed.

The weight loss is used to calculate the corrosion rate and the inhibition efficiency of Alox
Aqualox 232 at different concentrations.

4. Electrochemical Testing:

A three-electrode electrochemical cell is used, with a metal specimen as the working

electrode, a platinum or graphite rod as the counter electrode, and a reference electrode

(e.g., saturated calomel electrode).

Potentiodynamic Polarization: The potential of the working electrode is scanned, and the

resulting current is measured to determine the corrosion potential (Ecorr) and corrosion

current density (icorr). A lower icorr in the presence of the inhibitor indicates effective

corrosion inhibition.

Electrochemical Impedance Spectroscopy (EIS): An AC signal is applied to the working

electrode, and the impedance is measured over a range of frequencies. The data is used to

model the corrosion process and determine the resistance of the protective film formed by

the inhibitor.

5. Surface Analysis:

Techniques such as Scanning Electron Microscopy (SEM) can be used to visualize the

surface morphology of the metal coupons after immersion, comparing the surfaces exposed

to solutions with and without the inhibitor.

X-ray Photoelectron Spectroscopy (XPS) can be employed to analyze the chemical

composition of the protective film formed on the metal surface, confirming the adsorption of

the inhibitor molecules.

Summary of Quantitative Data
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The following table summarizes the key quantitative and qualitative data available for Alox
Aqualox 232 and its variants.

Property Alox Aqualox 232 Aqualox 232B Aqualox 232H

Chemical Type
Amine salts of organic

acids

Amine salts of organic

acids

Amine salts of organic

acids

CAS Number 131640-43-2 Not specified Not specified

Solubility
Soluble in water and

glycols
Water-miscible Water-miscible

Hard Water Stability Not specified
Good hard water

tolerance

Suitable for water

hardness < 500 ppm

Recommended Treat

Rate
Not specified 5-20% in concentrate 5-20% in concentrate

Secondary Amines Does not contain Not specified Not specified

Biodegradability
Expected to

biodegrade rapidly
Not specified Not specified

Conclusion
Alox Aqualox 232 is a corrosion inhibitor formulation based on the triethanolamine salts of a

mixture of C8-C14 dicarboxylic acids. Its mechanism of action involves the formation of a

protective film on metal surfaces, which is a common strategy for corrosion inhibition in

industrial aqueous systems. While detailed proprietary data on its performance and specific

formulation is not publicly available, the fundamental chemical principles of its composition and

function are well-understood within the field of corrosion science. The information provided in

this guide offers a solid foundation for researchers and scientists working with or seeking to

understand the chemistry of such corrosion inhibitors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://patents.google.com/patent/DE69225023T2/en
https://patents.google.com/patent/DE69225023T2/en
https://www.chemicalbook.com/ProductNameList_1_54600_EN.htm
https://www.chemsrc.com/en/cas/131640-43-2_1575436.html
https://www.musechem.com/product/alox-aqualox-232-m109612/
https://www.benchchem.com/product/b1176892#alox-aqualox-232-chemical-composition-and-structure
https://www.benchchem.com/product/b1176892#alox-aqualox-232-chemical-composition-and-structure
https://www.benchchem.com/product/b1176892#alox-aqualox-232-chemical-composition-and-structure
https://www.benchchem.com/product/b1176892#alox-aqualox-232-chemical-composition-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1176892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

